1-cyclohexyl-N-(oxan-3-ylmethyl)methanamine

• IUPAC Name: 1-cyclohexyl-N-(oxan-3-ylmethyl)methanamine
• InChI: InChI=1S/C13H25NO/c1-2-5-12(6-3-1)9-14-10-13-7-4-8-15-11-13/h12-14H,1-11H2
• InChI Key: JYOXVMDFIRJBJJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CNCC2CCCOC2
• Molecular Formula: C13H25NO
• Molecular Weight: 211.34 g/mol

Description

1-cyclohexyl-N-(oxan-3-ylmethyl)methanamine, also known as MEM, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-cyclohexyl-N-(oxan-3-ylmethyl)methanamine is not fully understood. However, it is believed to work by binding to the serotonin and norepinephrine transporters, thereby inhibiting the reuptake of these neurotransmitters. This results in an increase in the levels of these neurotransmitters in the synaptic cleft, leading to an overall increase in neurotransmission.
Biochemical and Physiological Effects:
1-cyclohexyl-N-(oxan-3-ylmethyl)methanamine has been found to have significant effects on the levels of various neurotransmitters in the brain, including serotonin and norepinephrine. It has also been found to have significant anti-inflammatory and analgesic properties. In addition, it has been found to have potential applications in the treatment of depression and anxiety-related disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-cyclohexyl-N-(oxan-3-ylmethyl)methanamine in lab experiments is its ability to selectively target the serotonin and norepinephrine transporters, thereby minimizing the risk of side effects. However, one of the major limitations of using 1-cyclohexyl-N-(oxan-3-ylmethyl)methanamine in lab experiments is its relatively low potency compared to other drugs that target the same neurotransmitters.

Future Directions

There are several future directions for research on 1-cyclohexyl-N-(oxan-3-ylmethyl)methanamine. One area of research is the development of more potent analogs of 1-cyclohexyl-N-(oxan-3-ylmethyl)methanamine that can selectively target the serotonin and norepinephrine transporters. Another area of research is the investigation of the potential applications of 1-cyclohexyl-N-(oxan-3-ylmethyl)methanamine in the treatment of other neurological and psychiatric disorders, such as schizophrenia and bipolar disorder. Finally, research could focus on the development of more efficient synthesis methods for 1-cyclohexyl-N-(oxan-3-ylmethyl)methanamine to facilitate its use in lab experiments.

Synthesis Methods

The synthesis of 1-cyclohexyl-N-(oxan-3-ylmethyl)methanamine involves the reaction between cyclohexanone and oxan-3-ylmethylamine in the presence of sodium borohydride. The reaction yields 1-cyclohexyl-N-(oxan-3-ylmethyl)methanamine as a white crystalline solid with a melting point of 124-126°C.

Scientific Research Applications

1-cyclohexyl-N-(oxan-3-ylmethyl)methanamine has been studied extensively for its potential applications in various fields of scientific research. It has been found to have significant anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation-related disorders. It has also been found to have potential applications in the treatment of depression and anxiety-related disorders.